Ppads tetrasodium salt

• IUPAC Name: tetrasodium;4-[[4-formyl-5-hydroxy-6-methyl-3-(phosphonatooxymethyl)pyridin-2-yl]diazenyl]benzene-1,3-disulfonate
• InChI: InChI=1S/C14H14N3O12PS2.4Na/c1-7-13(19)9(5-18)10(6-29-30(20,21)22)14(15-7)17-16-11-3-2-8(31(23,24)25)4-12(11)32(26,27)28;;;;/h2-5,19H,6H2,1H3,(H2,20,21,22)(H,23,24,25)(H,26,27,28);;;;/q;4*+1/p-4
• InChI Key: KURWUCJJNVPCHT-UHFFFAOYSA-J
• Canonical SMILES: CC1=C(C(=C(C(=N1)N=NC2=C(C=C(C=C2)S(=O)(=O)[O-])S(=O)(=O)[O-])COP(=O)([O-])[O-])C=O)O.[Na+].[Na+].[Na+].[Na+]
• Molecular Formula: C14H10N3Na4O12PS2
• DSSTOX Substance ID: DTXSID201017674
• Molecular Weight: 599.3 g/mol
• CAS RN: 192575-19-2

Description

PPADS Tetrasodium Salt is a non-selective purinergic antagonist of P2 ATP receptors. It blocks recombinant P2X 1, P2X 2, P2X 3, P2X 5, native P2Y 2 -like, and recombinant P2Y 4 receptors. It also delays the onset of calcium responses to mild hypoosmotic stress in cortical slices.

Molecular Structure Analysis

The molecular weight of PPADS Tetrasodium Salt is 599.3. Its chemical formula is C14H10N3Na4O12PS2. The compound is soluble to 100 mM in water.

Chemical Reactions Analysis

PPADS Tetrasodium Salt is known to block recombinant P2X 1, P2X 2, P2X 3, P2X 5, native P2Y 2 -like, and recombinant P2Y 4 receptors. It also delays the onset of calcium responses to mild hypoosmotic stress in cortical slices.

Physical And Chemical Properties Analysis

PPADS Tetrasodium Salt is a solid substance with a red to orange color. It has a molecular weight of 599.3 and a chemical formula of C14H10N3Na4O12PS2. It is soluble to 100 mM in water.

Scientific Research Applications

Non-Selective P2 Antagonist

. .

Delaying Onset of Calcium Responses

. This suggests its potential application in research related to calcium signaling and osmotic stress.

Blocking P2X7 Receptors

. P2X7 receptors are known to play a crucial role in various physiological and pathological processes, including inflammation and pain, making PPADS tetrasodium salt a useful tool in related research.

Reducing Graft-Versus-Host Disease Development

. This suggests its potential use in transplantation research and in studying immune responses.

Pharmacological Research

. It helps in understanding the role of these receptors in various physiological processes.

Neuroscience Research

. Its ability to block certain P2X receptors makes it a valuable tool in this field.

Mechanism of Action

Target of Action

PPADS tetrasodium salt is a non-selective P2 purinergic antagonist . It primarily targets and blocks recombinant P2X1, P2X2, P2X3, P2X5, native P2Y2-like, and recombinant P2Y4 receptors . These receptors play a crucial role in various physiological functions mediated by ATP, including most vascular and visceral smooth muscles and specific neurons in the peripheral and central nervous systems .

Mode of Action

PPADS tetrasodium salt interacts with its targets by blocking the responses of these P2 receptors . This blocking action inhibits the depolarization induced by α,β-meATP, a potent agonist of P2X receptors .

Biochemical Pathways

The primary biochemical pathway affected by PPADS tetrasodium salt is the purinergic signaling pathway. By blocking the P2 receptors, PPADS tetrasodium salt disrupts the normal signaling processes mediated by ATP. This disruption can lead to various downstream effects, depending on the specific physiological context .

Pharmacokinetics

It is known that ppads tetrasodium salt is soluble in water , which could potentially influence its bioavailability and distribution in the body.

Result of Action

The blocking action of PPADS tetrasodium salt on P2 receptors leads to several molecular and cellular effects. For instance, it can delay the onset of calcium responses to mild hypoosmotic stress in cortical slices . In a humanized mouse model, PPADS tetrasodium salt has been shown to block P2X7 and reduce the development of clinical and histological graft-versus-host disease .

Action Environment

The action, efficacy, and stability of PPADS tetrasodium salt can be influenced by various environmental factors. For example, the pH and ionic composition of the solution in which PPADS tetrasodium salt is dissolved could potentially affect its solubility and, therefore, its bioavailability . .

Safety and Hazards

It is advised to avoid contact with skin and eyes, formation of dust and aerosols, and exposure without obtaining special instructions before use. Appropriate exhaust ventilation should be provided at places where dust is formed.